Cas no 89631-85-6 (1-Nonanone, 1-(1H-pyrrol-2-yl)-)
89631-85-6 structure
Product Name:1-Nonanone, 1-(1H-pyrrol-2-yl)-
CAS No:89631-85-6
MF:C13H21NO
MW:207.311943769455
CID:594055
PubChem ID:65448180
Update Time:2025-04-19
1-Nonanone, 1-(1H-pyrrol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Nonanone, 1-(1H-pyrrol-2-yl)-
- 1-(1H-pyrrol-2-yl)nonan-1-one
- 89631-85-6
- DTXSID50734888
- AKOS014785277
-
- Inchi: 1S/C13H21NO/c1-2-3-4-5-6-7-10-13(15)12-9-8-11-14-12/h8-9,11,14H,2-7,10H2,1H3
- InChI Key: GHPKFUSYCYLFIO-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CN1)CCCCCCCC
Computed Properties
- Exact Mass: 207.162314293g/mol
- Monoisotopic Mass: 207.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 32.9Ų
1-Nonanone, 1-(1H-pyrrol-2-yl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
89631-85-6 (1-Nonanone, 1-(1H-pyrrol-2-yl)-) Related Products
- 57276-28-5(2-cyclopropanecarbonylpyridine)
- 6952-53-0(3-Methyl-1-(pyridin-2-yl)butan-1-one)
- 3238-55-9(2-Propionylpyridine)
- 22971-32-0(2-Butyrylpyridine)
- 898779-40-3(2-Decanoylpyridine)
- 7137-97-5(1-(Pyridin-2-yl)pentan-1-one)
- 6602-64-8(2-cyclohexanecarbonylpyridine)
- 60975-82-8(2-Heptanoylpyridine)
- 143773-13-1(1-(Pyridin-2-yl)nonan-1-one)
- 898779-37-8(1-(Pyridin-2-yl)octan-1-one)
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